7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• CAS No.: 852169-45-0
• Molecular Formula: C24H22N4O5S
• Molecular Weight: 478.52
• IUPAC Name: 7-(4-methoxyphenyl)-5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H22N4O5S/c1-27-21-19(23(30)28(2)24(27)31)22(26-20(25-21)15-7-11-17(33-4)12-8-15)34-13-18(29)14-5-9-16(32-3)10-6-14/h5-12H,13H2,1-4H3
• InChI Key: VXVOFPFUUXAVRJ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)C4=CC=C(C=C4)OC)C(=O)N(C1=O)C
• solubility: not available

Description

7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22N4O5S and its molecular weight is 478.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone has been reported. These compounds, including various benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, exhibit significant anti-inflammatory and analgesic activities. Notably, compounds derived from these syntheses have shown high inhibitory activity on cyclooxygenase-2 (COX-2), with promising indices and protection rates against inflammation and pain. The synthesis approach underscores the potential of heterocyclic compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Molecular Structure Analysis

Research on 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones has revealed insights into their molecular structures and crystal formations. These studies illustrate the diverse hydrogen bonding and pi-pi stacking interactions, contributing to various crystal structures. The analysis demonstrates the intricate relationship between molecular structure and physicochemical properties, highlighting the significance of structural studies in understanding compound behaviors (Trilleras et al., 2009).

Polyfunctional Fused Heterocyclic Compounds

The reaction of 2-dimethylaminomethylene- and 2-ethoxymethylene-1,3-indendione with 6-amino-2-thioxopyrimidin-4(3H)-one has been employed to produce polyfunctional fused heterocyclic compounds. These compounds, including thiazolopyrimidines and pyridine derivatives, underscore the versatility of heterocyclic chemistry in creating complex structures with potential biological activities (Hassaneen et al., 2003).

Nonlinear Optical Properties

The third-order nonlinear optical properties of novel styryl dyes derived from pyrimidinone compounds have been investigated. These studies reveal the potential of such compounds in nonlinear optical materials for device applications, highlighting the importance of structural modifications to enhance optical properties (Shettigar et al., 2009).

Antifungal Activities

Research on 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound has demonstrated significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger. These findings indicate the potential of pyrimidin-2-amine derivatives in developing new antifungal agents, showcasing the biological applications of these heterocyclic compounds (Jafar et al., 2017).